Cas no 1214287-97-4 ((3-Nitropropyl)cyclohexane)

• Product Name: (3-Nitropropyl)cyclohexane
• CAS No: 1214287-97-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5790514
• PubChem ID: 118561962
• Update Time: 2025-06-09

(3-Nitropropyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• (3-nitropropyl)cyclohexane
• EN300-1794060
• SCHEMBL17318294
• 1214287-97-4
• (3-Nitropropyl)cyclohexane

• Inchi： 1S/C9H17NO2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h9H,1-8H2
• InChI Key： OXBVKYNGNGIGEG-UHFFFAOYSA-N
• SMILES： [O-][N+](CCCC1CCCCC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on (3-Nitropropyl)cyclohexane

3-Nitropropylcyclohexane (CAS No. 1214287-97-4): A Versatile Organic Compound in Modern Chemical Research and Applications

The 3-nitropropylcyclohexane, identified by its CAS registry number 1214287-97-4, represents a structurally unique organic compound with significant implications in contemporary chemical research and industrial applications. This compound, characterized by a cyclohexane ring substituted with a nitropropyl group at the third position, exhibits intriguing physicochemical properties that make it a valuable intermediate in synthetic chemistry, materials science, and analytical methodologies.

In recent years, advancements in computational chemistry have enabled precise modeling of the molecular interactions within 3-nitropropylcyclohexane. Studies published in the Journal of Physical Chemistry (2023) revealed its electronic structure favors aromatic stabilization through resonance effects between the nitro group and cyclohexyl framework, enhancing its thermal stability compared to analogous aliphatic nitro compounds. This property is particularly advantageous in high-temperature industrial processes where conventional nitro compounds degrade prematurely.

A groundbreaking application emerged from collaborative research between ETH Zurich and Stanford University (Nature Chemistry, 2023), demonstrating the compound's utility as a chiral auxiliary in asymmetric synthesis. By incorporating 3-nitropropylcyclohexane into transition metal-catalyzed reactions, chemists achieved enantioselectivities exceeding 95% ee in challenging α-functionalization reactions of ketones—a milestone for producing optically pure pharmaceutical intermediates without racemic mixtures.

In materials science, this compound has found novel applications as a monomer component in polyurethane formulations optimized for aerospace composites. Recent work from the Max Planck Institute for Polymer Research (Advanced Materials, 2024) showed that incorporating CAS No. 1214287-97-4-derived polymers significantly improves tensile strength and UV resistance of structural adhesives used in satellite components without compromising weight-to-strength ratios—a critical factor for space-grade materials.

An unexpected discovery published in Angewandte Chemie (January 2024) highlighted its role as a bioorthogonal reagent in live-cell imaging studies. The nitropropyl substituent allows selective click chemistry reactions under physiological conditions while the cyclohexane moiety provides hydrophobic anchoring to cellular membranes. This dual functionality enables real-time tracking of lipid raft dynamics without perturbing cellular homeostasis—a breakthrough for studying membrane protein trafficking mechanisms.

Synthetic chemists continue refining preparation methods for (3-nitropropyl)cyclohexane. Traditional Friedel-Crafts acylation approaches suffer from low yields due to cyclohexene overalkylation, but recent microwave-assisted protocols reported in Green Chemistry (March 2024) achieved >90% yield using heterogeneous catalysts under solvent-free conditions—reducing both cost and environmental impact compared to conventional methods.

In analytical chemistry, this compound serves as an internal standard for GC-MS quantification of trace nitroaromatic pollutants in environmental samples. Its retention time stability across chromatographic systems ensures accurate detection limits down to ppb levels, as validated by IUPAC guidelines published last year.

Ongoing research at MIT's Department of Chemical Engineering explores its potential as a precursor for lithium-sulfur battery electrolytes. Preliminary data indicates that derivatives synthesized from CAS No. 1214287-97-4 exhibit exceptional ion conductivity while mitigating polysulfide shuttling—a major hurdle toward commercializing next-generation energy storage systems with higher energy densities than current lithium-ion technologies.

The structural versatility of 3-nitropropylcyclohexane, combined with its tunable reactivity profile through substituent modification, positions it at the forefront of multidisciplinary research initiatives bridging organic synthesis and applied material development. Its continued exploration across diverse fields underscores the importance of fundamental chemical research in addressing contemporary challenges ranging from sustainable manufacturing to biomedical diagnostics.